Cas no 90724-57-5 (3-Methyl-1H-pyrrole-2-carboxylic Acid)

3-Methyl-1H-pyrrole-2-carboxylic Acid structure

90724-57-5 structure

Product Name:3-Methyl-1H-pyrrole-2-carboxylic Acid

CAS No:90724-57-5

Molecular Formula:C₆H₇NO₂

Molecular Weight:125.125281572342

MDL:MFCD07440095

CID:797079

PubChem ID:7140352

3-Methyl-1H-pyrrole-2-carboxylic Acid Properties

Names and Identifiers

- 3-Methyl-1H-pyrrole-2-carboxylic acid
- 1H-Pyrrole-2-carboxylicacid, 3-methyl-
- Pyrrole-2-carboxylic acid, 3-methyl-
- Pyrrole-2-carboxylic acid, 3-methyl- (6CI,7CI)
- 3-methylpyrrole-2-carboxylic acid
- 3-Methyl-1H-pyrrole-2-carboxylicacid
- YIVHOQIKHMTVRG-UHFFFAOYSA-N
- STL227868
- SY007678
- AB0007717
- W9332
- ST24028578
- ST45175036
- VU0490360-1
- A10811
- 724M575
- Z2510258102
- F
- 3-Methyl-1H-pyrrole-2-carboxylic acid (ACI)
- Pyrrole-2-carboxylic acid, 3-methyl- (6CI, 7CI)
- 3-methyl-1H-pyrrole-2-carboxylic acid
- MFCD07440095
- SB62010
- Z1198173378
- J-512828
- DS-13012
- F2124-0051
- EN300-113442
- 2-Pyrrolecarboxylic acid, 3-methyl-
- DTXSID30427988
- SCHEMBL257684
- AKOS000320049
- 3-methyl-1H-pyrrole-2-carboxylic Acid
- 90724-57-5
- CS-0036145
- +Expand
- MDL： MFCD07440095
- InChIKey： YIVHOQIKHMTVRG-UHFFFAOYSA-N
- Inchi： 1S/C6H7NO2/c1-4-2-3-7-5(4)6(8)9/h2-3,7H,1H3,(H,8,9)
- SMILES： O=C(C1=C(C)C=CN1)O

Computed Properties

Exact Mass: 125.04800
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 125.048
Heavy Atom Count: 9
Complexity: 124
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Topological Polar Surface Area: 53.1

Experimental Properties

LogP: 1.02130
PSA: 53.09000
Refractive Index: 1.586
Boiling Point: 322.4℃ at 760 mmHg
Flash Point: 148.8℃
Color/Form: White to Yellow Solid
Density: 1.295

3-Methyl-1H-pyrrole-2-carboxylic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AC93853-100mg	3-Methyl-1H-pyrrole-2-carboxylic acid	90724-57-5	≥97%	100mg	$18.00	2024-05-20
Aaron	AR006BL5-100mg	3-Methyl-1H-pyrrole-2-carboxylic acid	90724-57-5	98%	100mg	$16.00	2024-07-18
abcr	AB307134-250 mg	3-Methyl-1H-pyrrole-2-carboxylic acid, 97%; .	90724-57-5	97%	250mg	€152.80	2023-04-26
Alichem	A109006313-1g	3-Methyl-1H-pyrrole-2-carboxylic acid	90724-57-5	97%	1g	$288.90	2023-08-31
Ambeed	A424327-100mg	3-Methyl-1H-pyrrole-2-carboxylic acid	90724-57-5	97%	100mg	$45.00	2022-05-16
Apollo Scientific	OR313040-1g	3-Methyl-1H-pyrrole-2-carboxylic acid	90724-57-5	98%	1g	£101.00	2024-07-28
AstaTech	59364-0.25/G	3-METHYL-1H-PYRROLE-2-CARBOXYLIC ACID	90724-57-5	97%	0.25/G	$105	2022-06-01
Chemenu	CM129010-250mg	3-methyl-1H-pyrrole-2-carboxylic acid	90724-57-5	95%+	250mg	$61	2021-08-05
Crysdot LLC	CD11020194-1g	3-Methyl-1H-pyrrole-2-carboxylic acid	90724-57-5	97%	1g	$267
Enamine	EN300-113442-0.05g	3-methyl-1H-pyrrole-2-carboxylic acid	90724-57-5	95%	0.05g	$35.0	2023-10-26

3-Methyl-1H-pyrrole-2-carboxylic Acid Synthesis

Synthetic Circuit 1

3284-47-7

90724-57-5

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Ethanol , Water ; 18 h, rt → 75 °C; 75 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized, rt

Reference

: Discovery of 8-Methyl-pyrrolo[1,2-a]pyrazin-1(2H)-one Derivatives as Highly Potent and Selective Bromodomain and Extra-Terminal (BET) Bromodomain Inhibitors

Li, Zizhou; Xiao, Senhao; Yang, Yaxi; Chen, Chao; Lu, Tian; et al, Journal of Medicinal Chemistry, 2020, 63(8), 3956-3975